Cas no 5266-86-4 (BENZENAMINE, 4-METHYL-2-(1-METHYLETHYL)-)

• Product Name: BENZENAMINE, 4-METHYL-2-(1-METHYLETHYL)-
• CAS No: 5266-86-4
• MF: C₁₀H₁₅N
• MW: 149.232802629471
• CID: 3361364
• PubChem ID: 22379485
• Update Time: 2025-04-23

BENZENAMINE, 4-METHYL-2-(1-METHYLETHYL)- Chemical and Physical Properties

Names and Identifiers

• BENZENAMINE, 4-METHYL-2-(1-METHYLETHYL)-
• 2-isopropyl-4-methylaniline
• GS2817
• SCHEMBL3844644
• AKOS013203818
• 4-methyl-2-propan-2-ylaniline
• 4-Methyl-2-(1-methylethyl)benzenamine
• 5266-86-4
• F52420
• DTXSID201285273
• VLRDBGWGQQYAOW-UHFFFAOYSA-N
• 4-methyl-2-(propan-2-yl)aniline
• MFCD19598712

• Inchi： 1S/C10H15N/c1-7(2)9-6-8(3)4-5-10(9)11/h4-7H,11H2,1-3H3
• InChI Key： VLRDBGWGQQYAOW-UHFFFAOYSA-N
• SMILES： NC1=CC=C(C)C=C1C(C)C

Computed Properties

• Exact Mass: 149.120449483Da
• Monoisotopic Mass: 149.120449483Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Cumenes

Additional information on BENZENAMINE, 4-METHYL-2-(1-METHYLETHYL)-

Comprehensive Guide to BENZENAMINE, 4-METHYL-2-(1-METHYLETHYL)- (CAS No. 5266-86-4): Properties, Applications, and Industry Insights

BENZENAMINE, 4-METHYL-2-(1-METHYLETHYL)- (CAS No. 5266-86-4), also known as 4-Methyl-2-isopropylaniline, is a specialized aromatic amine compound widely utilized in industrial and research applications. This organic compound belongs to the aniline derivatives family, characterized by its unique molecular structure featuring a benzene ring substituted with a methyl group and an isopropyl group. The compound's distinct chemical properties make it valuable in various synthetic processes, particularly in the production of dyes, agrochemicals, and specialty chemicals.

The growing demand for high-performance chemical intermediates in sectors like pharmaceuticals and material science has increased interest in compounds like BENZENAMINE, 4-METHYL-2-(1-METHYLETHYL)-. Recent trends in green chemistry and sustainable synthesis have prompted researchers to explore more efficient production methods for such intermediates. Many users searching for this compound often inquire about its solubility characteristics, storage conditions, and compatibility with other reagents, reflecting the practical concerns of industrial users and laboratory professionals.

From a molecular perspective, BENZENAMINE, 4-METHYL-2-(1-METHYLETHYL)- demonstrates interesting physicochemical properties. The compound typically appears as a colorless to pale yellow liquid at room temperature, with a characteristic amine odor. Its molecular weight of 149.23 g/mol and specific structural features contribute to its moderate polarity and reactivity profile. These characteristics make it particularly useful as a building block in organic synthesis, where it serves as a precursor for more complex molecules.

In industrial applications, 4-Methyl-2-isopropylaniline finds significant use in the production of azo dyes and pigments. The compound's amino group serves as an excellent diazotization site, enabling the creation of various colorants with specific hue characteristics. Additionally, the pharmaceutical industry utilizes this intermediate in the synthesis of certain active pharmaceutical ingredients (APIs), particularly those requiring substituted aniline moieties in their molecular structure.

The global market for BENZENAMINE derivatives has shown steady growth, driven by increasing demand from emerging economies and expanding applications in specialty chemicals. Market analysts note particular interest in custom synthesis services for compounds like CAS 5266-86-4, as manufacturers seek tailored solutions for their specific formulation needs. Recent advancements in catalytic amination processes have also improved the cost-effectiveness of producing such intermediates, making them more accessible to a broader range of industries.

Quality control and analytical characterization are crucial aspects when working with BENZENAMINE, 4-METHYL-2-(1-METHYLETHYL)-. Standard analytical techniques such as gas chromatography (GC), high-performance liquid chromatography (HPLC), and nuclear magnetic resonance (NMR) spectroscopy are routinely employed to verify the compound's purity and identity. These quality assurance measures are particularly important for applications requiring high-purity intermediates, such as pharmaceutical synthesis or advanced material development.

Environmental and safety considerations for handling 4-Methyl-2-isopropylaniline follow standard protocols for aromatic amines. Proper ventilation systems, personal protective equipment (PPE), and chemical storage guidelines should be implemented when working with this compound. While not classified as highly hazardous, prudent handling practices are recommended to minimize potential exposure and ensure workplace safety.

Research and development activities continue to explore new applications for BENZENAMINE, 4-METHYL-2-(1-METHYLETHYL)- (CAS No. 5266-86-4). Recent studies have investigated its potential as a ligand in coordination chemistry and as a component in advanced polymer systems. The compound's structural versatility makes it an attractive candidate for developing new materials with tailored properties, particularly in the field of functional coatings and electronic materials.

For researchers and procurement specialists seeking BENZENAMINE, 4-METHYL-2-(1-METHYLETHYL)-, several technical specifications are typically important. These include the compound's assay purity (usually ≥97% for standard grades), moisture content, and impurity profile. Suppliers often provide detailed technical data sheets containing this information, along with relevant spectroscopic data and regulatory information to assist customers in their material selection process.

The future outlook for 4-Methyl-2-isopropylaniline appears promising, with anticipated growth in its application sectors. Industry observers predict increasing demand from the specialty chemicals market, particularly for high-value applications requiring customized molecular structures. As synthetic methodologies continue to advance, the production efficiency and application scope of this versatile intermediate are expected to expand further, solidifying its position as an important building block in modern chemical synthesis.